4-Methyl-2-nitrothiophene
Overview
Description
4-Methyl-2-nitrothiophene is a useful research compound. Its molecular formula is C5H5NO2S and its molecular weight is 143.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Related Compounds : The synthesis and characterization of related compounds, such as 1-amino-4-methylthio-2-nitro-1,3-butadienes, have been studied. These compounds are synthesized by treating 3-nitrothiophene with primary and secondary amines followed by S-methylation. This research is significant for understanding the chemical properties and potential applications of 4-Methyl-2-nitrothiophene derivatives (Surange et al., 1997).
Development of Chromophores : Research on the preparation of push-pull type chromophores via nitrothiophene induced Michael type reaction of alkynes has been conducted. These compounds exhibit significant solvatochromism, indicating their potential use in colorimetric sensors and molecular electronics (Wu et al., 1999).
Crystal Structure and Quantum Mechanical Calculations : Studies involving the crystal structure, spectroscopic studies, and quantum mechanical calculations of compounds related to this compound have been performed. These studies provide insights into the molecular structure and electronic properties, which are crucial for the development of new materials and pharmaceuticals (Özdemir Tarı et al., 2015).
Oxidative Nucleophilic Substitution Reactions : The oxidative nucleophilic substitution of hydrogen in 4-alkyl-2-nitrothiophenes has been explored. These reactions are significant for the synthesis of various organic compounds and could be leveraged in pharmaceutical synthesis (Bianchi et al., 2007).
Synthesis of Anticancer Prodrugs : The synthesis and biological properties of nitrothienyl prodrugs of combretastatin A-4 have been investigated. These prodrugs represent a new avenue in targeted anticancer therapies, highlighting the medicinal applications of nitrothiophene derivatives (Thomson et al., 2006).
properties
IUPAC Name |
4-methyl-2-nitrothiophene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO2S/c1-4-2-5(6(7)8)9-3-4/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVMCRMQUFCQCNB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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